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Compound of Interest

Compound Name: 1-Eicosene

CAS No.: 27400-78-8

Cat. No.: B3431942

Get Quote

1-Eicosene (CAS 3452-07-1) is a linear alpha-olefin (AO) with the chemical formula C₂₀H₄₀.[1]

[2] As a long-chain unsaturated hydrocarbon, its structure is characterized by a terminal double

bond on a twenty-carbon chain.[1] This terminal unsaturation is the key to its chemical

reactivity, making it a valuable precursor in a multitude of chemical syntheses.[1] While it is a

solid at room temperature, its relatively low melting point and long, hydrophobic carbon tail

impart unique physical properties that are exploited in its primary applications.[3][4]

This guide provides a comprehensive overview of 1-eicosene for researchers, scientists, and

professionals in drug development, focusing on its physicochemical properties, reactivity, key

industrial applications, and essential safety protocols. The insights provided herein are

grounded in established scientific principles to facilitate its effective and safe use in research

and development.

Chemical and Physical Properties
The distinct properties of 1-eicosene are a direct consequence of its molecular structure: a

long, nonpolar aliphatic chain combined with a reactive terminal double bond. These

characteristics govern its solubility, thermal behavior, and utility as a chemical intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b3431942#bc-rfq
https://www.benchchem.com/product/b3431942/docs?utm_src=pdf-body#introduction-understanding-the-versatility-of-a-c20-alpha-olefin
https://cymitquimica.com/cas/3452-07-1/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C20H40/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3H%2C1%2C4-20H2%2C2H3
https://cymitquimica.com/cas/3452-07-1/
https://cymitquimica.com/cas/3452-07-1/
https://fluorochem.co.uk/product/F137800/
https://m.chemicalbook.com/CASEN_3452-07-1.htm
https://www.benchchem.com/product/b3431942/docs?utm_src=pdf-body#introduction-understanding-the-versatility-of-a-c20-alpha-olefin
https://www.benchchem.com/product/b3431942/docs?utm_src=pdf-body#introduction-understanding-the-versatility-of-a-c20-alpha-olefin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of 1-Eicosene

Property Value Source(s)

CAS Number 3452-07-1 [2]

Molecular Formula C₂₀H₄₀ [2][3]

Molecular Weight 280.53 g/mol [2][3][5]

Appearance
White to off-white solid or

colorless liquid
[1][3]

Melting Point 26-30 °C (lit.) [3][4]

Boiling Point 151 °C at 1.5 mmHg (lit.) [4][6]

Flash Point >110 °C (>230 °F) [3][7]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform.[1][7]

[1][7]

IUPAC Name Icos-1-ene [3][5]

Synonyms
α-Eicosene, Cetyl ethylene,

Neodene 20
[1][2][5]

Reactivity and Synthetic Utility
The reactivity of 1-eicosene is dominated by the terminal double bond, which is susceptible to

a wide range of addition reactions typical of alkenes.[1] This makes it a foundational building

block for synthesizing a diverse array of functionalized molecules.

Polymerization: 1-Eicosene is a key monomer in the production of specialty polyolefins. It

can be homopolymerized or copolymerized with other olefins like ethene using Ziegler-Natta

or metallocene catalysts.[6][8] The incorporation of the long C₁₈ alkyl side chains imparts

unique properties to the resulting polymer, such as modified crystallinity and thermal

behavior, when compared to commodity polyolefins like HDPE and iPP.[8]
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Surfactant Synthesis: The hydrophobic C₂₀ tail of 1-eicosene makes it an ideal starting

material for producing surfactants. Through targeted chemical modifications of the double

bond, it can be converted into various classes of surfactants—anionic, cationic, non-ionic,

and amphoteric—which have potential applications as emulsifiers, detergents, and drug

delivery vehicles.[1][9]

Fine Chemical Synthesis: The double bond serves as a handle for introducing various

functional groups. For example, 1-eicosene is used in the synthesis of complex organic

molecules such as (Z)-tetracos-5-enoic acid.[6]

Core Applications in Research and Industry
The unique properties of 1-eicosene and its derivatives make it a valuable material in several

advanced applications.

Specialty Polymer and Copolymer Production
The primary industrial application of 1-eicosene is as a comonomer in the production of

specialty polymers.[8] For instance, copolymers of 1-eicosene and ethene have been

successfully prepared using metallocene catalyst systems.[6] The long alkyl side chains

introduced by 1-eicosene act as internal plasticizers, disrupting crystalline packing and leading

to polymers with tailored flexibility, lower melting points, and enhanced solubility compared to

their unbranched counterparts.[8] These materials are of interest for applications requiring

specific thermal and mechanical properties.[8]

Advanced Surfactants for Drug Delivery
Long-chain surfactants derived from 1-eicosene are of significant interest in pharmaceutical

sciences.[9] The C₂₀ hydrophobic tail provides strong lipophilic interactions, making these

surfactants capable of forming stable micelles and vesicles that can encapsulate and deliver

poorly water-soluble drugs.[9] The ability to synthesize anionic, non-ionic, cationic, and

amphoteric surfactants from a single precursor allows for the fine-tuning of properties like

critical micelle concentration (CMC) and biocompatibility for specific drug delivery systems.[9]

Cosmetics and Personal Care
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Copolymers derived from 1-eicosene, such as VP/Eicosene Copolymer, are utilized in

cosmetic formulations.[10][11] These polymers act as film-forming agents, providing water

resistance and enhancing the durability and wear of sunscreens, mascaras, and lipsticks.[10]

The hydrophobic nature of the eicosene component is critical for creating a protective, water-

repellent barrier on the skin.[10]

Experimental Protocols
Purity Assessment by Gas Chromatography (GC)
Rationale: Gas chromatography is the standard method for assessing the purity of volatile and

semi-volatile compounds like 1-eicosene. The method separates components of a mixture

based on their boiling points and interactions with the stationary phase, allowing for

quantification of the main component and any impurities. A non-polar column is typically

chosen for hydrocarbon analysis.

Methodology:

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar capillary column, such as one with a 100% dimethylpolysiloxane

stationary phase (e.g., DB-1 or equivalent), 30 m length, 0.25 mm I.D., 0.25 µm film

thickness.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

Sample Preparation: Prepare a dilute solution of 1-eicosene (approx. 1 mg/mL) in a suitable

solvent like chloroform or hexane.

Injection: Inject 1 µL of the sample solution into the GC inlet.

Inlet Conditions: Set the injector temperature to 280 °C with a split ratio (e.g., 50:1) to avoid

column overloading.

Oven Temperature Program:

Initial Temperature: 100 °C, hold for 2 minutes.
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Ramp: Increase temperature at a rate of 15 °C/min to 300 °C.

Final Hold: Hold at 300 °C for 10 minutes.

Detector Conditions: Set FID temperature to 320 °C.

Data Analysis: Identify the peak corresponding to 1-eicosene based on its retention time.

Calculate purity using the area percent method, assuming all components have a similar

response factor in the FID. High-purity samples are available as standards for comparison.

[12]

Workflow for Ziegler-Natta Polymerization of 1-Eicosene
Rationale: Ziegler-Natta catalysis is a cornerstone of polyolefin synthesis. This workflow

describes a representative lab-scale polymerization of 1-eicosene to produce poly(1-
eicosene), a polymer with a unique "comb-like" structure. The process requires stringent

exclusion of air and water, as the catalyst components are highly reactive.
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Caption: Ziegler-Natta polymerization workflow for 1-eicosene synthesis.
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Methodology:

Reactor Setup: A glass reactor is thoroughly dried and purged with an inert gas (e.g., Argon

or Nitrogen).

Solvent and Monomer: Anhydrous toluene is added to the reactor, followed by the 1-
eicosene monomer.[8] The mixture is brought to the desired reaction temperature (e.g., 50

°C).

Catalyst Introduction: In a separate flask under inert atmosphere, the Ziegler-Natta catalyst

(e.g., a solution of TiCl₄ in toluene) is activated by the slow addition of a cocatalyst (e.g.,

triethylaluminium, Al(C₂H₅)₃).

Polymerization: The activated catalyst solution is transferred to the reactor containing the

monomer. The polymerization is allowed to proceed for a set time, with the progress often

indicated by an increase in viscosity or precipitation of the polymer.[8]

Termination: The reaction is quenched by the addition of an alcohol, such as acidified

ethanol. This deactivates the catalyst and stops the polymerization.[8]

Isolation and Purification: The precipitated polymer is collected by filtration. It is then washed

repeatedly with ethanol and water to remove catalyst residues.[8]

Drying: The final poly(1-eicosene) product is dried in a vacuum oven until a constant weight

is achieved.[8]

Safety, Handling, and Storage
Proper handling of 1-eicosene is crucial to ensure laboratory safety. Always consult the

specific Safety Data Sheet (SDS) provided by the supplier before use.[13][14]

Table 2: GHS Hazard Information for 1-Eicosene
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Hazard Category GHS Classification
Precautionary
Statements
(Examples)

Source(s)

Physical Hazards

Not Classified as

Flammable, but is a

combustible solid.

Keep away from heat

and ignition sources.

Use non-sparking

tools.[13][14]

[13][14]

Health Hazards
Aspiration Hazard,

Category 1 (H304)

P301+P310: IF

SWALLOWED:

Immediately call a

POISON

CENTER/doctor.

P331: Do NOT induce

vomiting.[12][14]

[12][14]

Skin Irritation,

Category 2 (H315)

P280: Wear protective

gloves/protective

clothing. P302+P352:

IF ON SKIN: Wash

with plenty of water.[3]

[15]

[3][15]

Eye Irritation,

Category 2 (H319)

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3][15]

[3][15]

Handling and Personal Protective Equipment (PPE)
Ventilation: Handle in a well-ventilated area to avoid inhalation of any dust or vapors.[14]

Personal Protective Equipment: Wear appropriate PPE, including:
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Eye/Face Protection: Tightly fitting safety goggles.[14]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and protective clothing.[14]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.[14]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[3]

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[13][14]

Keep away from heat, sparks, and open flames.[13]

Store separately from incompatible materials such as strong oxidizing agents.[14]

Conclusion
1-Eicosene is a versatile long-chain alpha-olefin with significant utility in polymer science,

surfactant technology, and fine chemical synthesis. Its value is derived from the combination of

a reactive terminal double bond and a long hydrophobic alkyl chain. For researchers and

developers, a thorough understanding of its physicochemical properties, reactivity, and safety

protocols is essential for leveraging its full potential in creating novel materials and

formulations. The experimental workflows provided in this guide serve as a practical foundation

for its application in a laboratory setting.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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